Cas no 2137795-93-6 (2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro-)

• Product Name: 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro-
• CAS No: 2137795-93-6
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5279027
• Update Time: 2025-07-15

2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro-

• Inchi： 1S/C9H17NOS/c10-7-8(1-2-8)9(11)3-5-12-6-4-9/h11H,1-7,10H2
• InChI Key： HQWMOYLAQGGPNZ-UHFFFAOYSA-N
• SMILES： C1SCCC(C2(CN)CC2)(O)C1

Additional information on 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro-

Exploring the Potential of 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro- (CAS No. 2137795-93-6) in Modern Research and Applications

The compound 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro- (CAS No. 2137795-93-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This heterocyclic molecule, characterized by its thiopyran core and aminomethyl cyclopropyl substituent, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways.

In the context of current trends, the demand for novel heterocyclic compounds like 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro- has surged, driven by the need for innovative therapeutics and functional materials. Searches for "thiopyran derivatives in drug design" or "cyclopropylamine applications" reflect growing interest in this niche. The compound's hydrogen-bonding capacity and stereochemical complexity make it a promising candidate for targeting protein-protein interactions, a hot topic in precision medicine.

From a synthetic chemistry perspective, the CAS No. 2137795-93-6 compound presents intriguing challenges and opportunities. Its tetrahydrothiopyran moiety is structurally analogous to privileged motifs found in FDA-approved drugs, sparking investigations into its metabolic stability and oral bioavailability. Recent publications have explored its utility in catalysis and asymmetric synthesis, aligning with the industry's shift toward sustainable methodologies. Questions like "how to functionalize thiopyran rings" frequently appear in academic forums, underscoring its relevance.

The 4-[1-(aminomethyl)cyclopropyl] side chain introduces unique conformational constraints that mimic natural amino acids, making this compound valuable for peptidomimetic design. This property resonates with the booming field of macrocyclic therapeutics, where rigidifying elements are prized for enhancing target selectivity. Laboratories focusing on GPCR modulators or enzyme inhibitors often inquire about sourcing this specific CAS-numbered material, as evidenced by procurement platform analytics.

Beyond pharmaceuticals, 2H-Thiopyran-4-ol, 4-[1-(aminomethyl)cyclopropyl]tetrahydro- shows promise in materials science. Its sulfur-containing ring system contributes to electron delocalization, a trait exploited in organic semiconductors and photocatalysts. With the rise of green chemistry, researchers are examining its potential in metal-free catalysis—a topic generating substantial search traffic among environmentally conscious chemists.

Quality control and characterization of this compound remain critical discussion points. Advanced techniques like HPLC-MS and X-ray crystallography are frequently mentioned in relation to CAS 2137795-93-6 verification, addressing common queries about purity assessment and structural confirmation. The compound's stability under various pH conditions is another trending subtopic, particularly for formulators developing long-acting dosage forms.

As intellectual property landscapes evolve, patent databases reveal growing claims around thiopyran-4-ol derivatives, with 2137795-93-6 appearing in applications ranging from neuroprotective agents to polymer stabilizers. This dual applicability across life sciences and industrial chemistry positions it as a compound of interdisciplinary significance—a fact reflected in its increasing presence across scientific literature and commercial catalogs.